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Introduction

The long-term storage of microbial strains is a cornerstone of microbiology, enabling
reproducibility in research, development, and various industrial processes. Glycerol stocks are
the gold standard for the cryopreservation of a wide range of microorganisms, including
bacteria and fungi. The addition of glycerol as a cryoprotectant prevents the formation of
damaging ice crystals within the cells during freezing, thus maintaining cell viability for
extended periods.[1][2][3][4] When properly prepared and stored at ultra-low temperatures,
such as -80°C, these stocks can preserve microbial strains for many years.[5]

Principle of Cryopreservation with Glycerol

Glycerol is a cryoprotective agent that works by reducing the freezing point of the cell
suspension and minimizing the formation of intracellular ice crystals, which can cause lethal
damage to cell membranes and other cellular structures. It readily permeates the cell
membrane and displaces water, thereby reducing the amount of water available to form ice.
This process, coupled with a controlled freezing rate, ensures a high percentage of viable cells
upon thawing.

Key Considerations for Optimal Preservation

Several factors influence the long-term viability of microbial cultures stored in glycerol stocks:
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Glycerol Concentration: The final concentration of glycerol is critical. While the optimal
concentration can vary between species, a final concentration of 15-25% is widely used and
effective for most bacteria. Some robust strains may tolerate higher concentrations, and for
fungal spores, concentrations up to 50% may be used.

Cellular Growth Phase: The physiological state of the microorganisms at the time of freezing
significantly impacts their survival. Cultures should be harvested in the late logarithmic to
early stationary phase of growth, as cells in this phase are generally more resilient to the
stresses of freezing and thawing.

Sterility: Maintaining aseptic conditions throughout the preparation process is paramount to
prevent contamination of the stock. This includes using sterile glycerol, culture media, and
consumables.

Storage Temperature: For long-term preservation, glycerol stocks must be stored at a stable
ultra-low temperature, typically -80°C. Storage at higher temperatures, such as -20°C, is
suitable only for short periods. Repeated freeze-thaw cycles should be strictly avoided as
they significantly reduce cell viability.

Freezing Method: Rapid freezing, such as in a dry ice/ethanol bath or liquid nitrogen, is often
recommended before transferring to a -80°C freezer to enhance cell survival.

Experimental Protocols

Protocol 1: Standard Preparation of Bacterial Glycerol Stocks

This protocol describes a standard method for preparing glycerol stocks of common bacterial

strains like E. coli.

Materials:

Pure glycerol (100%)

Deionized water

Bacterial culture in broth (e.g., LB, TSB)

Cryogenic vials (screw-cap)
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e Micropipettes and sterile tips

e Autoclave or 0.22 um syringe filter

e -80°C freezer

e Dry ice (optional)

Procedure:

e Preparation of Sterile 50% Glycerol Solution:

o Mix equal volumes of 100% glycerol and deionized water to create a 50% (v/v) glycerol

solution.

o Sterilize the 50% glycerol solution by autoclaving at 121°C for 15 minutes. Alternatively, for
smaller volumes, filter-sterilize using a 0.22 um syringe filter.

o Allow the sterilized glycerol to cool to room temperature before use.
o Bacterial Culture Preparation:
o Inoculate a single colony from a fresh agar plate into a suitable liquid medium.

o Incubate the culture with appropriate aeration and temperature until it reaches the late
logarithmic or early stationary phase of growth.

e Mixing Culture and Glycerol:

o In a sterile cryogenic vial, combine the bacterial culture and the sterile 50% glycerol
solution in a 1:1 ratio. For example, add 500 uL of bacterial culture to 500 uL of 50%
glycerol to achieve a final glycerol concentration of 25%.

o Gently vortex or invert the vial several times to ensure the culture and glycerol are
thoroughly mixed.

e Freezing and Storage:
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o Label the cryogenic vials clearly with essential information such as the strain name,
plasmid (if any), date, and researcher's initials. Use a marker resistant to low
temperatures.

o For optimal viability, quick-freeze the vials in a dry ice/ethanol bath or liquid nitrogen
before transferring them to a -80°C freezer.

o Store the vials in a designated freezer box at -80°C for long-term preservation.
Protocol 2: Revival of Bacteria from Glycerol Stocks
Procedure:

e Remove the desired cryogenic vial from the -80°C freezer. To preserve the stock, minimize
its time outside the freezer and avoid complete thawing. Placing the vial on dry ice while
working is recommended.

» Using a sterile inoculating loop, toothpick, or pipette tip, scrape a small amount of the frozen
stock from the surface.

o Immediately streak the scraped material onto a fresh agar plate containing the appropriate
growth medium and selective antibiotics, if necessary.

e Return the glycerol stock vial to the -80°C freezer without delay.
 Incubate the agar plate under the appropriate conditions until colonies appear.

Data Presentation

Table 1: Recommended Conditions for Preparing and Storing Microbial Glycerol Stocks
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Parameter

Recommended
Range/Condition

Notes

Final Glycerol Concentration

15% - 25% (for bacteria)

Can be as high as 40% for
some bacteria and 50% for

fungal spores.

Glycerol Sterilization Method

Autoclaving (121°C, 15 min) or
Filter Sterilization (0.22 pum)

Autoclaving is common for
larger batches; filtration is
suitable for smaller, heat-

sensitive preparations.

Microbial Growth Phase

Late logarithmic to early

Cells in this phase are more

robust and have higher viability

stationary ]
after freezing.
Mixing Ratio (Culture:50% 11 This yields a final glycerol
Glycerol) ' concentration of 25%.
Essential for long-term viability
Storage Temperature -80°C (years). -20°C is only for short-

term storage (months).

Freezing Method

Quick freeze in dry ice/ethanol

or liquid nitrogen

This minimizes the formation of

large ice crystals.

Vial Type

Screw-cap cryogenic vials

Snap-top tubes are not
recommended as they can

open at low temperatures.

Mandatory Visualization
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Workflow for Preparing Sterile Glycerol Stocks
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Caption: Experimental workflow for preparing and reviving sterile glycerol stocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15564760?utm_src=pdf-custom-synthesis
https://www.protocols.io/view/preparation-of-bacteria-glycerol-stocks-x54v9ykd4g3e/v1
https://www.escolifesciences.com/pdf/9010467_Bacterial%20Culturing%20from%20Glycerol%20Stocks_InTheLoop_LR.pdf
https://www.researchgate.net/publication/378735734_Creating_Bacterial_Glycerol_Stocks_for_Long-term_Storage_v1
https://synapse.patsnap.com/article/how-long-can-bacterial-glycerol-stocks-last-at--80C2B0c
https://www.addgene.org/protocols/create-glycerol-stock/
https://www.benchchem.com/product/b15564760#methods-for-preparing-sterile-glycerol-stocks-for-microbiology
https://www.benchchem.com/product/b15564760#methods-for-preparing-sterile-glycerol-stocks-for-microbiology
https://www.benchchem.com/product/b15564760#methods-for-preparing-sterile-glycerol-stocks-for-microbiology
https://www.benchchem.com/product/b15564760#methods-for-preparing-sterile-glycerol-stocks-for-microbiology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15564760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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